Cas no 1261767-44-5 (Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261767-44-5
• MF: C₁₅H₁₀F₃NO₅
• MW: 341.23881483078
• CID: 4990701
• Update Time: 2025-10-31

Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C15H10F3NO5/c1-23-14(20)9-6-7-12(19(21)22)11(8-9)10-4-2-3-5-13(10)24-15(16,17)18/h2-8H,1H3
• InChI Key： CVALTZFNTHCRGN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=C(C(=O)OC)C=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 465
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4

Additional information on Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate

Research Briefing on Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261767-44-5)

Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261767-44-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its biphenyl core with nitro and trifluoromethoxy substituents, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a promising candidate for further investigation.

The compound's unique structural features, including the nitro group and trifluoromethoxy moiety, contribute to its reactivity and potential interactions with biological targets. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate, ensuring its suitability for pharmacological studies. Recent publications highlight its role as an intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In vitro and in vivo studies have demonstrated that Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate exhibits moderate bioactivity, particularly in modulating specific enzymatic pathways. Preliminary results suggest its potential as a lead compound for the development of novel inhibitors targeting inflammatory and oxidative stress-related diseases. However, further optimization of its pharmacokinetic and pharmacodynamic properties is required to enhance its efficacy and reduce potential toxicity.

The latest research also explores the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding affinity with target proteins, offering a foundation for structure-activity relationship (SAR) analyses. These findings are crucial for the rational design of derivatives with improved biological activity and selectivity.

Despite the promising findings, challenges remain in the clinical translation of Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic medicinal chemistry approaches. Collaborative efforts between academic and industrial researchers are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Methyl 6-nitro-2'-(trifluoromethoxy)biphenyl-3-carboxylate represents a valuable chemical entity with potential applications in drug discovery. Ongoing research aims to elucidate its full pharmacological profile and explore its utility in treating various diseases. Future studies should focus on optimizing its chemical structure and evaluating its safety and efficacy in preclinical models.